1-amino-3-[4-(methoxycarbonyl)benzyl]-2-methyl-3H-benzimidazol-1-ium
1-amino-3-[4-(methoxycarbonyl)benzyl]-2-methyl-3H-benzimidazol-1-ium
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0789735
InChI:
InChI=1S/C17H18N3O2/c1-12-19(15-5-3-4-6-16(15)20(12)18)11-13-7-9-14(10-8-13)17(21)22-2/h3-10H,11,18H2,1-2H3/q+1
SMILES:
CC1=[N+](C2=CC=CC=C2N1N)CC3=CC=C(C=C3)C(=O)OC
Molecular Formula:
C17H18N3O2+
Molecular Weight:
296.34 g/mol
1-amino-3-[4-(methoxycarbonyl)benzyl]-2-methyl-3H-benzimidazol-1-ium
CAS No.:
Cat. No.: VC0789735
Molecular Formula: C17H18N3O2+
Molecular Weight: 296.34 g/mol
* For research use only. Not for human or veterinary use.
![1-amino-3-[4-(methoxycarbonyl)benzyl]-2-methyl-3H-benzimidazol-1-ium -](/images/no_structure.jpg)
Specification
| Molecular Formula | C17H18N3O2+ |
|---|---|
| Molecular Weight | 296.34 g/mol |
| IUPAC Name | methyl 4-[(3-amino-2-methylbenzimidazol-1-ium-1-yl)methyl]benzoate |
| Standard InChI | InChI=1S/C17H18N3O2/c1-12-19(15-5-3-4-6-16(15)20(12)18)11-13-7-9-14(10-8-13)17(21)22-2/h3-10H,11,18H2,1-2H3/q+1 |
| Standard InChI Key | MDHLUBUFKPJUGZ-UHFFFAOYSA-N |
| SMILES | CC1=[N+](C2=CC=CC=C2N1N)CC3=CC=C(C=C3)C(=O)OC |
| Canonical SMILES | CC1=[N+](C2=CC=CC=C2N1N)CC3=CC=C(C=C3)C(=O)OC |
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